Cas no 898778-55-7 (5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene
• CAS No: 898778-55-7
• MF: C₁₉H₂₂O₃S
• MW: 330.441184520721
• MDL: MFCD07699151
• CID: 869797
• PubChem ID: 24723512
• Update Time: 2025-06-08

5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-pentylphenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-PENTYLBENZOYL)THIOPHENE
• 2-[5-(4-PENTYLBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• AKOS016018656
• MFCD07699151
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-pentylphenyl)methanone
• DTXSID00641952
• 898778-55-7
• 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene

• MDL： MFCD07699151
• Inchi： 1S/C19H22O3S/c1-2-3-4-5-14-6-8-15(9-7-14)18(20)16-10-11-17(23-16)19-21-12-13-22-19/h6-11,19H,2-5,12-13H2,1H3
• InChI Key： IHJXWFSXWLVARW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1OCCO1)C(C1C=CC(=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 330.12900
• Monoisotopic Mass: 330.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 4.75720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene

Comprehensive Overview of 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene (CAS No. 898778-55-7)

The compound 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene (CAS No. 898778-55-7) is a specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. Its unique structure, combining a thiophene ring with a 1,3-dioxolane moiety and a 4-pentylbenzoyl group, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, due to its electron-rich properties and stability under various conditions.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the growing need for sustainable energy solutions and flexible electronics. 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene has emerged as a promising candidate in this domain. Its conjugated system and solubility in common organic solvents make it ideal for solution-processed device fabrication, a key advantage for large-scale production. Additionally, its thermal stability and optical properties have been extensively studied, with findings suggesting potential use in sensors and optoelectronic devices.

Another area of interest is the compound's role in pharmaceutical research. The thiophene core is a common scaffold in drug discovery, known for its bioactivity and ability to interact with biological targets. The 1,3-dioxolane group adds further functionality, potentially enhancing the molecule's metabolic stability and bioavailability. While specific therapeutic applications are still under investigation, preliminary studies highlight its relevance in designing anti-inflammatory and antimicrobial agents.

From a synthetic chemistry perspective, 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene offers intriguing possibilities. Its synthesis typically involves cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to assemble the thiophene and benzoyl fragments. The 1,3-dioxolane protecting group can be strategically utilized to mask reactive carbonyl functionalities, enabling selective transformations. This adaptability makes the compound a valuable tool for organic synthesis and medicinal chemistry.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling procedures should be followed to minimize exposure. Researchers are increasingly focusing on green chemistry approaches to synthesize and utilize such compounds, aligning with global trends toward sustainability and eco-friendly practices.

In summary, 5-(1,3-Dioxolan-2-yl)-2-(4-pentylbenzoyl)thiophene (CAS No. 898778-55-7) is a multifaceted compound with broad applications in materials science, pharmaceuticals, and organic synthesis. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of next-generation electronics and drug development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing technology and healthcare.